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Compound of Interest

Compound Name: Dimethyl 4-Acetoxyisophthalate

CAS No.: 71932-29-1

Cat. No.: B1290582

Get Quote

This guide provides a comprehensive technical overview of Dimethyl 4-Acetoxyisophthalate,

a specialty chemical with significant potential in polymer science and as a versatile building

block in organic synthesis. It is intended for researchers, scientists, and professionals in drug

development and materials science who require a deep understanding of this compound's

properties and applications.

Introduction: The Isophthalate Core and the
Significance of Acetoxy Functionalization
Isophthalic acid and its derivatives are fundamental components in the synthesis of a wide

array of polymers, most notably polyesters. The meta-substitution pattern of the carboxyl

groups on the benzene ring imparts unique structural characteristics to these polymers,

influencing their thermal and mechanical properties. Dimethyl isophthalate, the dimethyl ester

of isophthalic acid, is a widely used monomer in this context[1][2].
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The introduction of a 4-acetoxy group to the dimethyl isophthalate backbone, yielding Dimethyl
4-Acetoxyisophthalate, significantly alters the electronic and steric properties of the molecule.

This functionalization opens up new avenues for its application, particularly in the synthesis of

advanced polymers with tailored properties and as an intermediate in the preparation of more

complex molecules for pharmaceutical and materials science research.

Chemical Structure and Properties
Dimethyl 4-Acetoxyisophthalate, also known as 4-Acetoxyisophthalic Acid Dimethyl Ester,

possesses the chemical formula C₁₂H₁₂O₆ and a molecular weight of 252.22 g/mol .

Table 1: Physicochemical Properties of Dimethyl 4-Acetoxyisophthalate

Property Value Source

CAS Number 71932-29-1
Tokyo Chemical Industry Co.,

Ltd.

Molecular Formula C₁₂H₁₂O₆ Calculated

Molecular Weight 252.22 g/mol Calculated

Appearance
White to almost white

powder/crystal

Tokyo Chemical Industry Co.,

Ltd.

Purity >98.0% (GC)
Tokyo Chemical Industry Co.,

Ltd.

The structure of Dimethyl 4-Acetoxyisophthalate is characterized by a central benzene ring

with two methyl ester groups at positions 1 and 3, and an acetoxy group at position 4. This

arrangement influences the molecule's reactivity and potential for incorporation into polymer

chains.

Synthesis of Dimethyl 4-Acetoxyisophthalate
The primary route for the synthesis of Dimethyl 4-Acetoxyisophthalate is through the

acetylation of its precursor, Dimethyl 4-Hydroxyisophthalate. This reaction is a classic example

of esterification, where the hydroxyl group of the phenol is converted to an acetate ester.
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Synthesis Workflow
The synthesis involves a straightforward, yet crucial, two-step process starting from 4-

hydroxyisophthalic acid. The first step is the esterification of the carboxylic acid groups,

followed by the acetylation of the phenolic hydroxyl group.

4-Hydroxyisophthalic Acid Dimethyl 4-Hydroxyisophthalate

  Esterification
(e.g., MeOH, H₂SO₄) Dimethyl 4-Acetoxyisophthalate

  Acetylation
(e.g., Acetic Anhydride, Pyridine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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